Stearic anhydride
Overview
Description
Stearic anhydride is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is a white to almost white powder to crystal .
Synthesis Analysis
The synthesis of stearic anhydride involves an amidation reaction between diethylenetriamine and stearic acid .Molecular Structure Analysis
The molecular structure of stearic anhydride is represented by the linear formula [CH3(CH2)16CO]2O . Its molecular weight is 550.94 .Chemical Reactions Analysis
Stearic anhydride undergoes a general mechanism of anhydride reactions, which includes a nucleophilic attack on the carbonyl and the removal of the leaving group . It reacts with water to form carboxylic acids .Physical And Chemical Properties Analysis
Stearic anhydride is a colorless liquid with a strong smell of vinegar (ethanoic acid) . It has a melting point of 70-72 °C . It is insoluble in water as it reacts with it to give ethanoic acid .Scientific Research Applications
1. Chemical Synthesis and Industrial Applications
- Selective Deoxygenation of Stearic Acid: Stearic anhydride serves as an intermediate in the hydrogen-free decarbonylation and ketonization of stearic acid. This process is key for developing selective low-temperature decarbonylation of fatty acids towards olefins, useful in chemical industries (Hollak et al., 2012).
- Stearic Acid in Wood Plastic Composites: In a study focusing on the mechanical properties of wood plastic composites, stearic acid was used as a lubricant agent, improving the composite's mechanical characteristics (Khamedi et al., 2018).
Mechanism of Action
Target of Action
Stearic anhydride, a long-chain fatty acid anhydride, primarily targets the biochemical pathways involved in the decarbonylation and ketonization of stearic acid . It is also known to interact with dextran sulfate to form a biocompatible polymer .
Mode of Action
The mode of action of stearic anhydride involves a series of chemical reactions. The general mechanism of anhydride reactions involves a nucleophilic attack on the carbonyl group, followed by the removal of the leaving group . In the case of stearic anhydride, it acts as a reactive intermediate in the hydrogen-free decarbonylation and ketonization of stearic acid .
Biochemical Pathways
Stearic anhydride affects the biochemical pathways related to the decarbonylation and ketonization of stearic acid . It is proposed as a reactive intermediate in these pathways, which are crucial for developing a selective low-temperature decarbonylation process of fatty acids towards olefins .
Pharmacokinetics (ADME Properties)
It is known that the common routes of administration for a drug molecule include oral, intravenous, intra-muscular, topical, inhalational, and intranasal
Result of Action
The molecular and cellular effects of stearic anhydride’s action are primarily related to its role in the decarbonylation and ketonization of stearic acid . It has been shown that stearic anhydride can cause hemolytic activity in the presence of cationic surfactant and at phase transition temperature . Additionally, stearic anhydride has been found to regulate mitochondrial morphology and function in cell culture .
Action Environment
The action, efficacy, and stability of stearic anhydride can be influenced by various environmental factors. For instance, steric hindrance and molecule-substrate van der Waals interactions can steer on-surface reactions . Moreover, the presence of other compounds, such as dextran sulfate, can affect the reactivity of stearic anhydride
Safety and Hazards
Future Directions
properties
IUPAC Name |
octadecanoyl octadecanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C36H70O3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35(37)39-36(38)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-34H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WVJVHUWVQNLPCR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC(=O)OC(=O)CCCCCCCCCCCCCCCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C36H70O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101014665 |
Source
|
| Record name | Octadecanoic acid, 1,1'-anhydride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101014665 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
550.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Stearic anhydride | |
CAS RN |
638-08-4 |
Source
|
| Record name | Stearic anhydride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=638-08-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Octadecanoic acid, 1,1'-anhydride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000638084 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Octadecanoic acid, 1,1'-anhydride | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Octadecanoic acid, 1,1'-anhydride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101014665 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Stearic anhydride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.290 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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